Cas no 408338-59-0 (Propanenitrile,3-(2-formylphenoxy)-)
408338-59-0 structure
Product Name:Propanenitrile,3-(2-formylphenoxy)-
CAS No:408338-59-0
MF:C10H9NO2
MW:175.183962583542
CID:326194
Update Time:2024-01-28
Propanenitrile,3-(2-formylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(2-formylphenoxy)-
- Propanenitrile, 3-(2-formylphenoxy)- (9CI)
- Propanenitrile, 3-(2-formylphenoxy)-
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- Inchi: 1S/C10H9NO2/c11-6-3-7-13-10-5-2-1-4-9(10)8-12/h1-2,4-5,8H,3,7H2
- InChI Key: GEZCVFLHVFCIJK-UHFFFAOYSA-N
- SMILES: C(#N)CCOC1=CC=CC=C1C=O
Computed Properties
- Exact Mass: 175.063
- Monoisotopic Mass: 175.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.1A^2
Propanenitrile,3-(2-formylphenoxy)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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